1-Oxa-9-thiaspiro[5.5]undecane-4-sulfonyl chloride

• Molecular Formula: C9H15ClO3S2
• Molecular Weight: 270.8 g/mol
• IUPAC Name: 1-oxa-9-thiaspiro[5.5]undecane-4-sulfonyl chloride
• InChI: InChI=1S/C9H15ClO3S2/c10-15(11,12)8-1-4-13-9(7-8)2-5-14-6-3-9/h8H,1-7H2
• InChI Key: HTKOGFDEKHLRDR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCSCC2)CC1S(=O)(=O)Cl

Description

1-Oxa-9-thiaspiro[55]undecane-4-sulfonyl chloride is a spirocyclic compound with a unique structure that includes both oxygen and sulfur atoms within its ring system

Preparation Methods

The synthesis of 1-Oxa-9-thiaspiro[55]undecane-4-sulfonyl chloride typically involves multiple stepsThe reaction conditions often require the use of specific catalysts and reagents to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

1-Oxa-9-thiaspiro[5.5]undecane-4-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles, leading to the formation of different derivatives.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the sulfur atom.

Hydrolysis: The sulfonyl chloride group can be hydrolyzed to form the corresponding sulfonic acid.

Common reagents used in these reactions include bases, acids, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Oxa-9-thiaspiro[5.5]undecane-4-sulfonyl chloride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on various enzymes and proteins.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 1-Oxa-9-thiaspiro[5.5]undecane-4-sulfonyl chloride involves its interaction with specific molecular targets. The sulfonyl chloride group is reactive and can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. This reactivity makes it a valuable tool in biochemical studies to probe the function of various biomolecules .

Comparison with Similar Compounds

1-Oxa-9-thiaspiro[5.5]undecane-4-sulfonyl chloride can be compared with other spirocyclic compounds such as 1-oxa-9-azaspiro[5.5]undecane derivatives. These compounds share a similar spirocyclic structure but differ in the heteroatoms present in the ring system. The presence of sulfur in this compound imparts unique chemical properties, making it distinct from its analogs .

Similar compounds include:

• 1-Oxa-9-azaspiro[5.5]undecane
• 1-Oxa-9-thiaspiro[5.5]undecane-4-ol